Cas no 2171582-26-4 (2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic acid
• CAS No: 2171582-26-4
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5925848
• PubChem ID: 165560833
• Update Time: 2025-05-22

2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic acid
• 2-{4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]morpholin-2-yl}acetic acid
• 2171582-26-4
• EN300-1523435

• Inchi： 1S/C26H28N2O6/c29-23(30)13-17-14-28(11-12-33-17)25(31)24(16-9-10-16)27-26(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,24H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： RPIVYADKLRJKPR-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic acid

Exploring the Potential of 2-{4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylmorpholin-2-yl}acetic Acid: A Comprehensive Overview

The compound with CAS Registry Number 2171582-26-4, known as 2-{4-(cyclopropyl)-4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]butanoylmorpholin-3-ylium} acetate, is a highly complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features, which include a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a morpholine ring. These elements contribute to its stability, bioavailability, and potential therapeutic applications.

Recent studies have highlighted the importance of Fmoc protecting groups in peptide synthesis and drug delivery systems. The Fmoc group, derived from 9H-fluorenol, is widely used in solid-phase peptide synthesis (SPPS) due to its excellent stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group plays a critical role in stabilizing the amino functionality, ensuring that the molecule retains its integrity during synthesis and subsequent biological assays.

The presence of a cyclopropyl group introduces additional complexity to the molecule. Cyclopropane rings are known for their unique electronic properties and strain-induced reactivity, which can enhance the molecule's interactions with biological targets. This feature makes the compound an interesting candidate for exploring novel pharmacophores in drug design.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have recently explored the use of morpholine-containing compounds in designing bioactive molecules with improved pharmacokinetic profiles. Morpholine's inherent flexibility allows for diverse interactions with biological systems, making it a valuable scaffold for drug development.

Furthermore, this compound has shown promise in preclinical studies targeting various disease states. For instance, studies have demonstrated that analogs of this compound exhibit selective binding to certain G-protein coupled receptors (GPCRs), suggesting potential applications in treating conditions such as inflammation, pain, and neurodegenerative diseases. The integration of advanced computational chemistry techniques has further enhanced our understanding of its binding kinetics and molecular interactions.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. Its construction involves multi-step processes that highlight the chemist's ability to manipulate complex structures with precision. Key steps include the formation of the Fmoc group, cyclization reactions to form the morpholine ring, and subsequent functionalization to introduce the cyclopropyl moiety.

The compound's stability under physiological conditions is another critical factor contributing to its potential therapeutic applications. Studies have shown that it exhibits remarkable resistance to enzymatic degradation, which is essential for maintaining its efficacy in vivo. This property is particularly advantageous in drug delivery systems where prolonged activity is desired.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile through modifications to its structure. By tweaking substituents on the morpholine ring or altering the Fmoc group, scientists aim to enhance solubility, bioavailability, and target specificity. These efforts are supported by cutting-edge analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, CAS No. 2171582-26-4 represents a fascinating example of how complex organic molecules can be designed to address unmet medical needs. Its unique combination of structural features positions it as a promising candidate for future therapeutic interventions across multiple disease areas.